1. Home
  2. Product
  3. Reference Standards
  4. 2-Hydroxyhexadecanoic acid
2-Hydroxyhexadecanoic acid 2-Hydroxyhexadecanoic acid 2-hydroxy Palmitic acid is a form of the 16:0 long-chain saturated palmitic acid (Item No. 10006627). It is an intermediate in the metabolism of phytosphingosine to odd-numbered fatty acids. 2-hydroxy Palmitic acid levels in yeast fermentations increase following treatment with fumonisin B1 (Item No. 62580).
Brand Name: Vulcanchem
CAS No.: 764-67-0
VCID: VC0163448
InChI: InChI=1S/C16H32O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15(17)16(18)19/h15,17H,2-14H2,1H3,(H,18,19)
SMILES: CCCCCCCCCCCCCCC(C(=O)O)O
Molecular Formula: C16H32O3
Molecular Weight: 272.42 g/mol

2-Hydroxyhexadecanoic acid

CAS No.: 764-67-0

Reference Standards

VCID: VC0163448

Molecular Formula: C16H32O3

Molecular Weight: 272.42 g/mol

2-Hydroxyhexadecanoic acid - 764-67-0

CAS No. 764-67-0
Product Name 2-Hydroxyhexadecanoic acid
Molecular Formula C16H32O3
Molecular Weight 272.42 g/mol
IUPAC Name 2-hydroxyhexadecanoic acid
Standard InChI InChI=1S/C16H32O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15(17)16(18)19/h15,17H,2-14H2,1H3,(H,18,19)
Standard InChIKey JGHSBPIZNUXPLA-UHFFFAOYSA-N
SMILES CCCCCCCCCCCCCCC(C(=O)O)O
Canonical SMILES CCCCCCCCCCCCCCC(C(=O)O)O
Appearance Unit:50 mgPurity:98+%Physical solid
Description 2-hydroxy Palmitic acid is a form of the 16:0 long-chain saturated palmitic acid (Item No. 10006627). It is an intermediate in the metabolism of phytosphingosine to odd-numbered fatty acids. 2-hydroxy Palmitic acid levels in yeast fermentations increase following treatment with fumonisin B1 (Item No. 62580).
Synonyms 2-hydroxyhexadecanoate
2-hydroxyhexadecanoic acid
2-hydroxyhexadecanoic acid, (+-)-isomer
2-hydroxyhexadecanoic acid, (R)-isomer
2-hydroxyhexadecanoic acid, (S)-isomer
alpha-hydroxypalmitic acid
Reference 1.Kaneshiro, T.,Vesendor, R.F.,Peterson, R.E., et al. 2-Hydroxyhexadecanoic and 8,9,13-trihydroxydocosanoic acid accumulation by yeasts treated with fumonisin B1. Lipids 28(5), 397-401 (1993).
PubChem Compound 92836
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19